Cas no 2228204-44-0 (3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene)

• Product Name: 3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene
• CAS No: 2228204-44-0
• MF: C₁₀H₁₁BrS
• MW: 243.163340806961
• CID: 5798046
• PubChem ID: 165645688
• Update Time: 2025-11-03

3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene
• EN300-1916948
• 2228204-44-0

• Inchi： 1S/C10H11BrS/c1-5-10(3,4)9-8(11)6-7(2)12-9/h1,6H,2-4H3
• InChI Key： ZFYQQSINEXATAV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(C#C)(C)C

Computed Properties

• Exact Mass: 241.97648g/mol
• Monoisotopic Mass: 241.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene

Comprehensive Overview of 3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene (CAS No. 2228204-44-0)

The compound 3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene (CAS No. 2228204-44-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structural features, including a thiophene ring substituted with a bromo group and a methylbutynyl side chain, make it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

One of the key reasons for the growing interest in 3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene is its versatility in chemical reactions. The presence of the bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in modern organic synthesis. Additionally, the methylbutynyl group introduces alkyne functionality, enabling click chemistry applications—a hot topic in drug discovery and polymer science. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient pathways to reduce waste and improve yields.

In the context of material science, 3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene serves as a building block for conjugated polymers and small-molecule semiconductors. These materials are critical for organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. With the global push toward renewable energy and eco-friendly technologies, the demand for high-performance organic materials has surged. This compound’s ability to contribute to such innovations makes it a focal point for academic and industrial research alike.

Another area where 3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene shows promise is in agrochemical development. Its structural motifs are reminiscent of bioactive molecules used in crop protection. As the agricultural sector faces challenges like pesticide resistance and environmental regulations, there is a pressing need for novel compounds with improved efficacy and lower toxicity. Researchers are investigating derivatives of this thiophene-based molecule for their potential herbicidal or fungicidal properties, addressing common search queries like "new agrochemical intermediates" or "sustainable crop protection solutions."

The synthesis and characterization of 3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene also align with advancements in analytical techniques. Modern tools such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have enabled precise structural elucidation, ensuring high purity and consistency—a critical factor for industrial applications. This level of detail caters to professionals searching for "high-purity thiophene derivatives" or "reliable synthetic intermediates," enhancing the compound’s relevance in scientific discussions.

In summary, 3-bromo-5-methyl-2-(2-methylbut-3-yn-2-yl)thiophene (CAS No. 2228204-44-0) represents a multifaceted compound with broad applicability across cutting-edge research domains. Its role in pharmaceuticals, materials, and agrochemicals underscores its importance in addressing contemporary scientific and industrial challenges. As innovation continues to drive demand for specialized chemicals, this thiophene derivative is poised to remain a key player in the evolving landscape of organic chemistry.